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Cat. No.: B1259440

Get Quote

Synonyms, Nomenclature, and Metabolic Characterization

Part 1: Executive Summary & Chemical Identity[1][2]
[3][4]
6-beta-hydroxylithocholate (6

-OH-LCA) is a secondary bile acid metabolite formed primarily through the oxidative
detoxification of lithocholic acid (LCA).[1][2][3] In human drug development, it serves as a
critical biomarker for CYP3A4 activity and a mechanistic indicator of cholestatic risk mitigation.
[1][4][3]

Unlike its isomer hyodeoxycholic acid (found in porcine bile), 6

-OH-LCA is generated in situ in human hepatocytes to increase the hydrophilicity of the toxic
parent compound, LCA, facilitating its renal and biliary excretion.[1][4][3]

Nomenclature and Synonyms
The accurate identification of 6
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-OH-LCA is plagued by stereochemical confusion in the literature. The table below establishes
the definitive nomenclature.

Category Primary Identifier Notes

Common Name
6

-Hydroxylithocholic Acid

Often abbreviated as 6

-OH-LCA or 6

-LCA.[1][2][4][3]

IUPAC Name -3,6-dihydroxycholan-24-oic

acid

Specifies the 5

-cholanic acid backbone.[1][2]

[4][3]

Stereochemical Synonym Murideoxycholic Acid (MDCA)

Historically used in rodent

literature; chemically identical

to 6

-OH-LCA.[1][2][4][3]

CAS Registry Number 668-49-5

Distinct from Lithocholic Acid

(434-13-9) and

Hyodeoxycholic Acid (83-49-8).

[1][2][4][3]

Chemical Formula
Molecular Weight: 392.57

g/mol .[1][2][4][3]

Structural Distinction (Critical)
Researchers must distinguish 6

-OH-LCA from its 6

-isomer.[1][2][3]

6

-OH-LCA (Human/Rodent): Hydroxyl group in

-orientation (axial).[1][2][3] Product of CYP3A4.[1][2][4][3]
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Hyodeoxycholic Acid (Porcine): Hydroxyl group in

-orientation (equatorial).[1][2][3]

Stereochemical Divergence

Lithocholic Acid (LCA)
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CYP3A4
(Liver Microsomes)

Hyodeoxycholic Acid
(3α, 6α-dihydroxy)

CAS: 83-49-8

Minor/Species Specific
(Porcine/Microbial)

6β-Hydroxylithocholate
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CAS: 668-49-5

Major Human Pathway
(Detoxification)
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Figure 1: Stereochemical Divergence of Lithocholic Acid Hydroxylation. Visualizes the specific

enzymatic pathway (CYP3A4) leading to the 6

isomer versus the 6

isomer.[1][2][3]

Part 2: Metabolic Context & Biosynthesis[1][2][3][4]
The physiological significance of 6

-OH-LCA lies in the detoxification of Lithocholic Acid.[1][2][3] LCA is the most hydrophobic and
cytotoxic bile acid; accumulation leads to intrahepatic cholestasis and tissue damage.[1][2][4]
[3]

The CYP3A4 Detoxification Pathway[1][2][3][4]
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Substrate: Lithocholic Acid (LCA) enters the hepatocyte.[1][2][4][3]

Enzymatic Attack: CYP3A4 inserts an oxygen atom at the 6-position in the

-configuration.[1][2][3]

Result: The addition of the polar hydroxyl group significantly lowers the LogP (from ~5.5 to

~3.5), increasing water solubility.[1][4][3]

Conjugation: 6

-OH-LCA is often subsequently sulfated (SULT2A1) or glucuronidated to facilitate urinary
excretion, preventing re-absorption in the gut.[1][2][3]

Lithocholic Acid
(Toxic/Hydrophobic)

CYP3A4
(Oxidation)

6β-OH-LCA
(Polar Intermediate)

6β-Hydroxylation SULT2A1
(Sulfation)

Renal/Biliary
Excretion

Soluble Conjugates

Click to download full resolution via product page

Figure 2: The CYP3A4-Mediated Detoxification Cascade. Illustrates the conversion of toxic

LCA to excretable conjugates via the 6

-OH intermediate.[1][2][3][5][6][7][8]

Part 3: Analytical Characterization (The Self-
Validating System)[1][2][4]
For researchers, the reliable identification of 6

-OH-LCA requires distinguishing it from the 6

isomer.[1][2][3] The following protocol outlines a self-validating system using enzymatic
generation to confirm identity, bypassing the need for expensive, potentially unstable
standards.

Protocol: In Vitro Enzymatic Generation of 6 -OH-LCA
Objective: Generate a reference standard of 6
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-OH-LCA using human liver microsomes (HLM) to validate retention times in LC-MS assays.

Reagents:

Phosphate Buffer (100 mM, pH 7.4)[1][4][3]

Human Liver Microsomes (HLM) (Final conc: 0.5 mg/mL)[1][2][3]

Substrate: Lithocholic Acid (20 µM)[1][2][3]

Cofactor: NADPH-regenerating system (1.3 mM NADP+, 3.3 mM glucose-6-phosphate, 0.4

U/mL G6P dehydrogenase)[1][2][3]

Inhibitor Control: Ketoconazole (1 µM) – Validates CYP3A4 specificity.[1][2][3]

Workflow:

Pre-incubation: Mix Buffer, HLM, and LCA.[1][4][3] Equilibrate at 37°C for 5 minutes.

Initiation: Add NADPH-regenerating system to start the reaction.[1][2][3]

Incubation: Incubate at 37°C for 30–60 minutes.

Termination: Quench with ice-cold Acetonitrile (containing internal standard, e.g., d4-LCA) in

a 1:1 ratio.

Clarification: Centrifuge at 10,000 x g for 10 minutes to pellet protein.

Analysis: Inject supernatant into LC-MS/MS.

Validation Criteria (Pass/Fail):

Peak Appearance: A new peak (M-H m/z ~391) must appear that is distinct from the LCA

parent (m/z ~375).

Inhibition Check: The specific peak area must be reduced by >80% in the presence of

Ketoconazole (CYP3A4 inhibitor).[1][2][3] This confirms the peak is the 6
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isomer, as CYP3A4 is the specific 6

-hydroxylase.[4][3]

Analytical Properties Table[1][2][3][4]
Property Value/Characteristic

Molecular Ion (ESI-) m/z

Retention Time (Reverse Phase)

Elutes earlier than LCA (more polar).[1][2][4][3]

Elutes distinctly from Hyodeoxycholic acid

(separation requires optimized gradient).[1][2][3]

NMR (

H)

H-6 Signal: Broad singlet or narrow multiplet at

~4.1-4.2 ppm (indicates equatorial proton/axial

hydroxyl).[1][2][4][3] Contrast: 6

-OH (Hyodeoxycholic) shows H-6 as a wide

multiplet/quartet at

~3.8-4.0 ppm.[1][2][3]

Part 4: Biological Significance & Drug
Development[1][2][3][4][7]
Biomarker for CYP3A4 Induction
Since CYP3A4 is the sole major enzyme producing 6

-OH-LCA, the ratio of 6

-OH-LCA / LCA in plasma or urine serves as an endogenous probe for CYP3A4 activity.[1][2][3]

Application: Assessing drug-drug interactions (DDI) without administering exogenous probes

like midazolam.[1][2][3]

Nuclear Receptor Interaction
While LCA is a potent agonist of VDR (Vitamin D Receptor) and TGR5, the 6
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-hydroxylation generally attenuates this activity, serving as a "switch-off" mechanism for bile
acid signaling.[1][2][3]

FXR (Farnesoid X Receptor): 6

-OH-LCA is a weak agonist compared to CDCA.[1][2][3]

PXR (Pregnane X Receptor): LCA activates PXR to upregulate CYP3A4 (its own

detoxification enzyme).[1][2][3] 6

-OH-LCA represents the end-product of this feedback loop.[1][2][3]
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
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